Cas no 2138099-31-5 (N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide)
N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1169925
- 2138099-31-5
- N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C16H24N4O5S/c1-17-10-4-7-16(21)19-11-8-13(9-12-19)18-26(24,25)15-6-3-2-5-14(15)20(22)23/h2-3,5-6,13,17-18H,4,7-12H2,1H3
- InChI Key: ZWJXTBVFWNXUGW-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCN(C(CCCNC)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 384.14674105g/mol
- Monoisotopic Mass: 384.14674105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 133Ų
N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169925-1.0g |
2138099-31-5 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1169925-50mg |
2138099-31-5 | 50mg |
$1020.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-100mg |
2138099-31-5 | 100mg |
$1068.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-250mg |
2138099-31-5 | 250mg |
$1117.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-500mg |
2138099-31-5 | 500mg |
$1165.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-1000mg |
2138099-31-5 | 1000mg |
$1214.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-2500mg |
2138099-31-5 | 2500mg |
$2379.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-5000mg |
2138099-31-5 | 5000mg |
$3520.0 | 2023-10-03 | |||
| Enamine | EN300-1169925-10000mg |
2138099-31-5 | 10000mg |
$5221.0 | 2023-10-03 |
N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide
N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide: A Comprehensive Overview
The compound with CAS No. 2138099-31-5, known as N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring, a sulfonamide group, and a nitrobenzene moiety, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of this compound in the development of novel drugs targeting specific biological pathways. The sulfonamide group is known for its ability to form hydrogen bonds, which enhances its bioavailability and stability in biological systems. Meanwhile, the nitrobenzene moiety contributes to the molecule's electronic properties, making it an effective inhibitor of certain enzymes and receptors.
The piperidine ring in the structure of this compound plays a crucial role in its pharmacokinetic profile. Piperidine derivatives are often associated with improved solubility and permeability, which are essential for drug delivery. Additionally, the methylamino butanoyl group attached to the piperidine ring introduces further complexity to the molecule, potentially enhancing its selectivity and potency in targeting specific biological targets.
Recent research has focused on the anti-inflammatory properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, this compound has also shown promise in neuroprotective applications. Preclinical studies have indicated that it can modulate neurotransmitter systems and protect neurons from oxidative stress, making it a potential candidate for treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
The synthesis of N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the piperidine ring through cyclization reactions, followed by the introduction of the sulfonamide and nitrobenzene groups through nucleophilic substitution and coupling reactions.
One of the most recent breakthroughs in this field is the development of green chemistry methods for synthesizing this compound. Researchers have successfully utilized environmentally friendly catalysts and solvents to reduce waste and improve efficiency during the synthesis process.
Furthermore, computational studies have been conducted to predict the binding affinity of this compound with various drug targets. Molecular docking simulations have revealed that it exhibits strong interactions with several G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.
In conclusion, N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138099-31-5) represents a significant advancement in medicinal chemistry due to its versatile structure and promising pharmacological properties. As research continues to uncover its full potential, this compound holds great promise for developing innovative treatments across various therapeutic areas.
2138099-31-5 (N-{1-[4-(methylamino)butanoyl]piperidin-4-yl}-2-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)